Cas no 35541-71-0 (Acetamide, N,N'-1,4-cyclohexanediylbis-)

Acetamide, N,N'-1,4-cyclohexanediylbis- structure
35541-71-0 structure
Product Name:Acetamide, N,N'-1,4-cyclohexanediylbis-
CAS No:35541-71-0
MF:C10H18N2O2
MW:198.262122631073
CID:323682
PubChem ID:230367
Update Time:2025-04-19

Acetamide, N,N'-1,4-cyclohexanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-1,4-cyclohexanediylbis-
    • N-(4-acetamidocyclohexyl)acetamide
    • 1,2-Diacetamidocyclohexan
    • 1.2-Bis-acetamino-cyclohexan
    • 1.4-Bis-acetamino-cyclohexan
    • 3,3'-ureylenediprop
    • 3-{[(2-carboxyethyl)carbamoyl]amino}propanoic acid (non-preferred name)
    • AC1Q5WEI
    • N,N'-Bis-(2-carboxy-aethyl)-harnstoff
    • N,N'-Cyclohexan-1,2-diyl-bis-acetamid
    • N,N'-cyclohexane-1,2-diyl-bis-acetamide
    • N,N'-cyclohexane-1,4-diyl-bis-acetamide
    • N,N'-Diacetyl-1,2-diaminocyclohexan
    • N,N'-trans-1,4-cyclohexylaminebisacetamide
    • NSC71977
    • NCIOpen2_001564
    • CHEMBL3120732
    • N-[4-(Acetylamino)cyclohexyl]acetamide, (Z)-
    • Acetamide, N,N'-1,4-cyclohexylenebis-, trans-
    • cis-1,4-Diacetamidocyclohexane
    • TVILGUBKPIUIFC-UHFFFAOYSA-N
    • NSC-25200
    • SCHEMBL284342
    • NSC25200
    • 35541-71-0
    • Acetamide, N,N'-1,4-cyclohexylenebis-, cis-
    • AKOS003876338
    • 2077-92-1
    • DTXSID80942979
    • NSC91732
    • N,N'-(Cyclohexane-1,4-diyl)diethanimidic acid
    • NSC145141
    • trans-1,4-Diacetamidocyclohexane
    • NSC-91732
    • SCHEMBL14495736
    • TVILGUBKPIUIFC-AOOOYVTPSA-N
    • N-[4-(Acetylamino)cyclohexyl]acetamide, (E)-
    • Acetamide, N,N'-1,4-cyclohexanediylbis-, cis-
    • SCHEMBL284319
    • Acetamide, n,n'-(p-cyclohexylene)bis-, trans-
    • 2840-91-7
    • cis-1,4-Cyclohexanediamine, N,N'-diacetyl
    • SCHEMBL284318
    • N,N'-trans-Cyclohexane-1,4-diyl]diacetamide
    • TVILGUBKPIUIFC-MGCOHNPYSA-N
    • Acetamide, N,N'-1,4-cyclohexanediylbis-, trans-
    • NSC-145141
    • Inchi: 1S/C10H18N2O2/c1-7(13)11-9-3-5-10(6-4-9)12-8(2)14/h9-10H,3-6H2,1-2H3,(H,11,13)(H,12,14)
    • InChI Key: TVILGUBKPIUIFC-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1CCC(CC1)NC(C)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 469.1°Cat760mmHg
  • Flash Point: 205.3°C
  • Refractive Index: 1.489
  • PSA: 58.2
  • LogP: 1.35160
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